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Compound of Interest

Compound Name: 3-Fluoroazepane hydrochloride
CAS No.: 1432679-15-6
Cat. No.: B1448256
Get Quote
. J

Welcome to the technical support guide for 3-Fluoroazepane Hydrochloride. This document
is designed for researchers, scientists, and drug development professionals, providing in-depth
guidance on the handling, storage, and troubleshooting of this compound. Our goal is to
synthesize technical data with practical, field-proven insights to ensure the integrity and
success of your experiments.

Compound Overview and Properties

3-Fluoroazepane hydrochloride is a fluorinated heterocyclic compound, a class of molecules
of significant interest in medicinal chemistry and drug discovery.[1][2] The presence of a
fluorine atom can modulate physicochemical properties such as lipophilicity and metabolic
stability. The compound is supplied as a hydrochloride salt to improve its stability and handling
characteristics compared to the free base.[2][3]

Table 1: Physicochemical and Safety Data for 3-Fluoroazepane Hydrochloride
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Property Value Source(s)
Molecular Formula CeH13CIFN [4]
Molecular Weight 153.63 g/mol [4]
Appearance White to light brown (5176]
powder/crystals

Hazard Statements H302, H315, H319, H335 [4107]

GHS Pictograms Gefahr [4][8]
Signal Word Warning [41[8]
Storage Temperature Recommended -20°C or 2-8°C  [9]

Frequently Asked Questions (FAQSs)

This section addresses common questions regarding the fundamental handling and storage of
3-Fluoroazepane hydrochloride.

Q1: What are the optimal long-term storage conditions for 3-Fluoroazepane hydrochloride?

Al: For long-term stability, 3-Fluoroazepane hydrochloride should be stored in a tightly
sealed container at 2-8°C, or for extended periods, at -20°C.[9] It is crucial to store it under an
inert atmosphere (e.g., argon or nitrogen) in a dry, well-ventilated place.[10] This is because
amine salts can be hygroscopic, and moisture can compromise the compound's integrity and
weighing accuracy.[11] Always date the container upon receipt and opening to track its history.
[12]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: Given its hazard profile (Harmful if swallowed, Causes skin and serious eye irritation, May
cause respiratory irritation), comprehensive PPE is required.[4][7] This includes:

o Eye Protection: Safety glasses with side shields or goggles.

+ Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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» Body Protection: A lab coat.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of the powder.[10][13] If a fume hood is not available and dust is generated, a
respirator is necessary.[14]

Q3: Is 3-Fluoroazepane hydrochloride considered hygroscopic?

A3: While specific hygroscopicity data is not published, amine hydrochloride salts are generally
susceptible to moisture absorption from the atmosphere.[11] Therefore, it is best practice to
handle the compound as if it were hygroscopic. Minimize its exposure to ambient air, use a
glove box for weighing if available, and always ensure the container is tightly sealed
immediately after use.

Q4: How should | properly dispose of waste containing this compound?

A4: Dispose of contents and containers in accordance with local, regional, and national
regulations. Waste should be sent to an approved waste disposal plant.[10] Do not allow the
product to enter drains.[15] Contaminated clothing should be removed and washed before
reuse.[10]

Troubleshooting Guide

This section provides solutions to specific issues that may arise during experimentation.

Q5: I am having difficulty dissolving 3-Fluoroazepane hydrochloride in my chosen solvent.
What steps can | take?

A5: Solubility issues are common. As a hydrochloride salt, the compound is expected to have
higher solubility in polar protic solvents. If you encounter poor solubility, follow this
troubleshooting workflow:
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Start: Compound Won't Dissolve

Is the solvent polar (e.g., water, methanol, DMSO)?

Try a more polar solvent.
Amine salts are often soluble in water or alcohoals. [2, 3]

Gently warm the solution (e.g., 30-40°C).
Does it dissolve?

Try sonication for 10-15 minutes.
Does it dissolve?

es No

Solution is likely saturated. Adjust the pH.
Use as is or increase solvent volume. |l Slightly acidic pH can sometimes aid solubility of amine salts.

Consider a different solvent system (e.g., co-solvents like DMSO/water).
Consult literature for similar compounds.

Click to download full resolution via product page

Caption: Troubleshooting workflow for solubility issues.
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Causality: The protonated amine group in the hydrochloride salt makes the molecule ionic,
which generally favors solubility in polar solvents where ion-dipole interactions can occur.[16]
Physical agitation methods like warming and sonication increase the kinetic energy of the
system, helping to overcome the lattice energy of the solid and promote dissolution.

Q6: My solution of 3-Fluoroazepane hydrochloride appears to be degrading over time (e.qg.,
color change, precipitation). How can | improve its stability?

A6: Solution instability can be caused by several factors, including pH, light, and temperature.

e pH Sensitivity: As an amine salt, the compound's stability can be pH-dependent. The free
base form may be less stable or soluble. Ensure your solution is buffered or maintained at a
slightly acidic to neutral pH to keep the amine protonated.

o Storage of Solutions: Stock solutions should be stored at low temperatures (e.g., -20°C or
-80°C). Aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles, which
can accelerate degradation.

 Light Sensitivity: Some amine compounds are light-sensitive.[9] Protect solutions from light
by using amber vials or wrapping containers in aluminum foil.

» Purity of Solvents: Ensure you are using high-purity, anhydrous solvents if possible. The
presence of water in non-aqueous solvents or other impurities can sometimes initiate
degradation pathways.[11][17]

Q7: The pH of my aqueous solution containing 3-Fluoroazepane hydrochloride is more acidic
than expected. Is this normal?

A7: Yes, this is expected. 3-Fluoroazepane hydrochloride is the salt of a weak base (3-
fluoroazepane) and a strong acid (hydrochloric acid). When dissolved in a neutral solvent like
water, the azepane cation will cause a slight hydrolysis of water, releasing HsO* ions and
resulting in a solution with a pH below 7. For a related compound, Flurazepam Hydrochloride, a
1.0 g in 20 mL water solution has a pH between 5.0 and 6.0.[18] This inherent acidity is
important to consider when planning reactions with pH-sensitive reagents.

Experimental Protocol: Preparation of a Stock Solution
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This protocol provides a standardized method for preparing a stock solution of 3-
Fluoroazepane hydrochloride.

Objective: To accurately prepare a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).
Materials:

e 3-Fluoroazepane hydrochloride (MW: 153.63 g/mol )

e High-purity DMSO (anhydrous recommended)

o Calibrated analytical balance

o Appropriate volumetric flasks and pipettes

» Vortex mixer and/or sonicator

o Amber, screw-cap vials for storage

Procedure:

e Pre-analysis & Calculation:

o Equilibrate the container of 3-Fluoroazepane hydrochloride to room temperature for at
least 30 minutes before opening. This minimizes condensation of atmospheric moisture
onto the cold solid.

o Calculate the mass required. For 10 mL of a 10 mM solution:

» Mass (mg) = (10 x 1073 L) x (10 x 1073 mol/L) x (153.63 g/mol ) x (1000 mg/g) = 1.536
mg

e Weighing the Compound:
o Perform this step in a chemical fume hood.[10]

o Tare a clean, dry weighing vessel on the analytical balance.
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o Carefully weigh out the calculated mass of the compound. Due to its potential
hygroscopicity and hazardous nature, handle it efficiently to minimize exposure.[11] Avoid
creating dust.[15]

e Dissolution:

[¢]

Transfer the weighed solid to a 10 mL volumetric flask.

[¢]

Add approximately 7-8 mL of DMSO to the flask.

[e]

Cap the flask and vortex gently until the solid is fully dissolved. If dissolution is slow, use a
brief (5-10 minute) sonication bath.[5]

[e]

Once fully dissolved, add DMSO to the 10 mL calibration mark.

o

Invert the flask 10-15 times to ensure a homogenous solution.
o Storage:

o Aliquot the stock solution into smaller, single-use amber vials. This prevents contamination
and degradation from repeated freeze-thaw cycles.

o Label each vial clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term use.

Caption: Workflow for preparing a stock solution.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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